1-(6-((4-bromophenyl)thio)pyridazin-3-yl)-N-(3-methoxypropyl)piperidine-3-carboxamide
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Description
This compound features a pyridazine core substituted at the 3-position with a piperidine-3-carboxamide group and at the 6-position with a 4-bromophenylthio moiety.
Properties
IUPAC Name |
1-[6-(4-bromophenyl)sulfanylpyridazin-3-yl]-N-(3-methoxypropyl)piperidine-3-carboxamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25BrN4O2S/c1-27-13-3-11-22-20(26)15-4-2-12-25(14-15)18-9-10-19(24-23-18)28-17-7-5-16(21)6-8-17/h5-10,15H,2-4,11-14H2,1H3,(H,22,26) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAGHRNVSPSHUEP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C1CCCN(C1)C2=NN=C(C=C2)SC3=CC=C(C=C3)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25BrN4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(6-((4-bromophenyl)thio)pyridazin-3-yl)-N-(3-methoxypropyl)piperidine-3-carboxamide is a synthetic organic molecule with potential therapeutic applications. Its unique structure, which includes a pyridazine core, a thioether linkage, and a piperidine moiety, suggests diverse biological activities. This article reviews the biological activity of this compound, supported by relevant research findings, data tables, and case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of 484.4 g/mol. The presence of a bromophenyl group and a methoxypropyl substituent contributes to its chemical reactivity and potential pharmacological properties.
| Property | Value |
|---|---|
| Molecular Formula | C22H22BrN5OS |
| Molecular Weight | 484.4 g/mol |
| CAS Number | 1251619-05-2 |
The biological activity of this compound may be attributed to its interaction with various biological targets, including enzymes and receptors. It has been shown to affect pathways related to cancer, central nervous system disorders, and antimicrobial activity.
In Silico Predictions
Recent studies utilizing computational methods have predicted that derivatives of piperidine compounds can interact with multiple biological targets. For instance, the PASS (Prediction of Activity Spectra for Substances) tool indicated that such compounds can modulate enzyme activity and receptor signaling pathways relevant to therapeutic applications .
Anticancer Activity
Research has demonstrated that compounds similar to 1-(6-((4-bromophenyl)thio)pyridazin-3-yl)-N-(3-methoxypropyl)piperidine-3-carboxamide exhibit anticancer properties. A study on piperidine derivatives found that they can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression .
Antimicrobial Properties
The compound has also been evaluated for its antimicrobial activity. Studies have shown that derivatives containing the thioether linkage possess significant antibacterial and antifungal properties. For example, compounds with similar structural motifs have demonstrated effectiveness against strains of Staphylococcus aureus and Candida albicans .
Case Studies
- Antiviral Activity : A study reported that piperazine derivatives showed moderate protection against viruses such as HIV-1 and HSV-1. These findings suggest potential antiviral applications for related compounds .
- Neuroprotective Effects : In vitro studies indicate that certain piperidine derivatives may provide neuroprotective effects, potentially useful in treating neurodegenerative diseases .
Scientific Research Applications
Anticancer Activity
Research indicates that derivatives of piperidine compounds, including this specific compound, exhibit significant anticancer properties. A study highlighted the synthesis of various piperidine derivatives and their evaluation against multiple cancer cell lines, including A549 (lung cancer), HCT-116 (colon cancer), and MCF-7 (breast cancer) cells. The results demonstrated that certain derivatives showed enhanced cytotoxicity compared to standard treatments, suggesting a promising avenue for developing new anticancer agents .
Neuropharmacological Effects
Piperidine derivatives are known for their neuropharmacological activities. The compound's structure may allow it to act on neurotransmitter systems, potentially influencing conditions such as anxiety and depression. Studies have shown that similar compounds can serve as selective serotonin and norepinephrine reuptake inhibitors, which are beneficial in treating various central nervous system disorders .
Case Study 1: Anticancer Evaluation
A recent investigation into the anticancer properties of piperidine derivatives included this compound among others. The study employed an MTT assay to assess cell viability across various cancer lines. The findings indicated a significant reduction in cell viability upon treatment with the compound, particularly in lung and colon cancer models, establishing its potential as a lead candidate for further development .
Case Study 2: Neuropharmacological Testing
Another research effort focused on evaluating the neuropharmacological effects of similar piperidine compounds. The study demonstrated that compounds with structural similarities exhibited improved binding affinities for serotonin receptors, suggesting potential efficacy in treating mood disorders .
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Structural Analysis
- Core Variations: The target compound’s pyridazine-piperidine carboxamide scaffold differs from the triazolo-pyridazine in and diazaspiro core in . The triazolo ring in may enhance metabolic stability due to reduced oxidative susceptibility, whereas the diazaspiro structure in offers conformational rigidity for target binding .
Substituent Effects :
- 4-Bromophenylthio vs. Trifluoromethylpyridinyl Methoxy : The bromine’s electronegativity and halogen-bonding capacity in the target compound may improve target affinity compared to the electron-withdrawing trifluoromethyl group in . However, the methoxy group in could enhance solubility.
- Amide Side Chains : The 3-methoxypropyl group in the target compound balances hydrophilicity and steric bulk, contrasting with the lipophilic 4-phenylbutan-2-yl in and the polar sulfonamide in .
Research Findings and Limitations
Key Observations :
- Structural analogs with pyridazine cores and piperidine linkers (e.g., ) are prevalent in patent literature for inflammatory/fibrotic diseases, suggesting shared therapeutic pathways.
- The 4-bromophenylthio group in the target compound is unique among the compared analogs, offering a balance of lipophilicity and steric bulk for target engagement.
- Limitations: No explicit biological data (e.g., IC50, pharmacokinetics) are available for the target compound, requiring caution in extrapolating activity. Evidence gaps exist regarding the sulfonamide compound’s mechanism in , limiting direct comparison.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
